Cas no 231951-90-9 (L-Serinamide,L-phenylalanyl-L-leucylglycyl-L-phenylalanyl-L-leucylglycyl-L-alanyl-L-alanylglycyl-L-seryl-L-threonyl-L-methionylglycyl-L-alanyl-L-arginyl-)

• Product Name: L-Serinamide,L-phenylalanyl-L-leucylglycyl-L-phenylalanyl-L-leucylglycyl-L-alanyl-L-alanylglycyl-L-seryl-L-threonyl-L-methionylglycyl-L-alanyl-L-arginyl-
• CAS No: 231951-90-9
• MF: C₆₈H₁₀₈N₂₀O₁₉S
• MW: 1541.77273368835
• CID: 1413377
• Update Time: 2024-08-15

L-Serinamide,L-phenylalanyl-L-leucylglycyl-L-phenylalanyl-L-leucylglycyl-L-alanyl-L-alanylglycyl-L-seryl-L-threonyl-L-methionylglycyl-L-alanyl-L-arginyl- Chemical and Physical Properties

Names and Identifiers

• L-Serinamide,L-phenylalanyl-L-leucylglycyl-L-phenylalanyl-L-leucylglycyl-L-alanyl-L-alanylglycyl-L-seryl-L-threonyl-L-methionylglycyl-L-alanyl-L-arginyl-
• L-Serinamide, L-phenylalanyl-L-leucylglycyl-L-phenylalanyl-L-leucylglycyl-L-alanyl-L-alanylglycyl-L-seryl-L-threonyl-L-methionylglycyl-L-alanyl-L-arginyl- (9CI)

• Inchi： 1S/C68H108N20O19S/c1-35(2)25-46(85-60(100)43(69)27-41-17-12-10-13-18-41)62(102)77-32-53(94)81-48(28-42-19-14-11-15-20-42)65(105)86-47(26-36(3)4)63(103)76-30-52(93)78-38(6)58(98)80-37(5)57(97)74-31-54(95)82-50(34-90)66(106)88-55(40(8)91)67(107)84-45(22-24-108-9)61(101)75-29-51(92)79-39(7)59(99)83-44(21-16-23-73-68(71)72)64(104)87-49(33-89)56(70)96/h10-15,17-20,35-40,43-50,55,89-91H,16,21-34,69H2,1-9H3,(H2,70,96)(H,74,97)(H,75,101)(H,76,103)(H,77,102)(H,78,93)(H,79,92)(H,80,98)(H,81,94)(H,82,95)(H,83,99)(H,84,107)(H,85,100)(H,86,105)(H,87,104)(H,88,106)(H4,71,72,73)/t37-,38-,39-,40+,43-,44-,45-,46-,47-,48-,49-,50-,55-/m0/s1
• InChI Key： PAYNVEOILWXWDT-ISMRAKMFSA-N
• SMILES： C(N)(=O)[C@H](CO)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](C)NC(=O)CNC(=O)[C@H](CCSC)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H](CO)NC(=O)CNC(=O)[C@H](C)NC(=O)[C@H](C)NC(=O)CNC(=O)[C@H](CC(C)C)NC(=O)[C@H](CC1=CC=CC=C1)NC(=O)CNC(=O)[C@H](CC(C)C)NC(=O)[C@H](CC1=CC=CC=C1)N

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 12.80±0.46(Predicted)